6-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine-3-carboxylic acid

• IUPAC Name: 6-[(2-methylpropan-2-yl)oxycarbonyl]-5,7-dihydro-4H-[1,2]oxazolo[5,4-c]pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H16N2O5/c1-12(2,3)18-11(17)14-5-4-7-8(6-14)19-13-9(7)10(15)16/h4-6H2,1-3H3,(H,15,16)
• InChI Key: APZZGMWUQIBWQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)ON=C2C(=O)O
• Molecular Formula: C12H16N2O5
• Molecular Weight: 268.27 g/mol
• CAS RN: 1782024-67-2

Description

The compound “6-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 1782024-67-2. The tert-butoxycarbonyl (BOC) group in the compound is a protecting group used in organic synthesis.

Synthesis Analysis

The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the Inchi Code: 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-4-7-8(6-15)13-14-9(7)10(16)17/h4-6H2,1-3H3, (H,13,14) (H,16,17).

Chemical Reactions Analysis

The BOC group in the compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used.

Physical And Chemical Properties Analysis

The physical form of this compound is a white to yellow solid. The molecular weight is 267.28.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of various heterocyclic compounds, including oxazolo[4,5-b]pyridine derivatives, involves the carbonation of substituted 3-pyridinols. These procedures yield pyridine carboxylic acids and are foundational for developing compounds with potential applications in material science and pharmaceuticals (Mutterer & Weis, 1976).
• The formation of sterically hindered o-benzoquinone carboxylic acids from related compounds demonstrates the complexity and versatility of synthetic organic chemistry in creating novel compounds with potential applications in developing new materials and studying organic reaction mechanisms (Zherebtsov et al., 2021).

Catalytic Applications

• The cobalt(II)-mediated synthesis of bis[5,7-di-tert-butyl-1,3-benzoxazol-2-yl]-pyridine showcases the use of transition metal complexes in facilitating organic reactions. Such synthetic routes are crucial for the development of complex organic molecules that could serve as ligands, catalysts, or active pharmaceutical ingredients (Garza-Ortiz et al., 2013).

Synthetic Building Blocks

• The preparation of novel electrophilic building blocks for synthesizing enantiomerically pure compounds (EPC) highlights the importance of developing new methods for creating chiral compounds. Such building blocks are essential for pharmaceutical synthesis, where the chirality of molecules can affect drug efficacy and safety (Zimmermann & Seebach, 1987).
• The development of tert-alkyl amino hydroxy carboxylic esters via an oxazolone-mediated reaction emphasizes the role of oxazolones in synthesizing biologically relevant molecules. Such reactions are vital for constructing complex molecules found in natural products and pharmaceuticals (Mosey et al., 2008).